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Compound of Interest

Compound Name:
4-Isopropylpiperazine-1-carbonyl

Chloride

CAS No.: 745731-27-5

Cat. No.: B1629798

Get Quote

Emergency Safety Overview
Immediate Action Required: This compound is a moisture-sensitive acyl chloride.[1] It reacts

vigorously with water to release hydrogen chloride (HCl) gas and carbon dioxide (CO₂).

Hazard Class GHS Classification Signal Word Hazard Statements

Corrosive
Skin Corr. 1B; Eye

Dam. 1
DANGER

Causes severe skin

burns and eye

damage.

Reactive Water-Reactive WARNING

Reacts violently with

water; releases toxic

gas.

Acute Toxicity Acute Tox. 4 (Oral) WARNING Harmful if swallowed.

Critical PPE:
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Respiratory: NIOSH-approved respirator with acid gas cartridges if working outside a fume

hood (not recommended).

Skin: Nitrile gloves (double-gloved recommended) and a lab coat.

Eyes: Chemical splash goggles AND face shield.

Chemical Identity & Reactivity
Understanding the degradation pathway is essential for safe disposal. The compound

decomposes via hydrolysis.[1]

Chemical Name: 4-Isopropylpiperazine-1-carbonyl Chloride[2][3][4][5]

CAS Number: 745731-27-5 (verify specific isomer/salt form on container)

Molecular Formula: C₈H₁₅ClN₂O[2][4]

Physical State: Typically a viscous liquid or low-melting solid (depending on purity and

temperature).

Hydrolysis Reaction (The Disposal Mechanism)
When quenched with water or base, the acyl chloride moiety hydrolyzes.[6] This is the primary

method for deactivation.

(Note: In this specific case, the "R-COOH" is unstable carbamic acid, which further
decarboxylates)

Actual Degradation Pathway:

Hydrolysis: The -COCl group reacts with water to form the corresponding carbamic acid.

Decarboxylation: The carbamic acid is unstable and breaks down into 4-isopropylpiperazine

(amine), CO₂, and HCl.

Neutralization: The HCl is neutralized by the base/buffer.
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Step-by-Step Disposal Protocols
Method A: Controlled Quenching (Small Quantity < 50g)
Use this method for residual reagent left in bottles or small reaction byproducts.

Reagents Needed:

Ice bath

10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO₃) solution

Inert solvent (Dichloromethane or Toluene) - Optional, for dilution

Protocol:

Preparation: Set up a 3-neck round-bottom flask in an ice bath inside a functioning fume

hood.

Charging: Add the neutralizing base (NaOH or NaHCO₃) to the flask. Volume should be ~10x

the volume of the waste.

Dilution (Recommended): If the waste is pure 4-Isopropylpiperazine-1-carbonyl chloride,

dilute it 1:1 with an inert solvent (e.g., Dichloromethane) to modulate the heat of reaction.

Addition: Using an addition funnel or pipette, slowly add the waste solution to the stirring

base.

Caution: If using NaHCO₃, expect vigorous foaming (CO₂ evolution).

Monitoring: Monitor temperature. Do not allow to exceed 20°C.

Completion: Stir for 30 minutes after addition. Check pH; ensure it is basic (pH > 9) to

confirm all HCl is neutralized.

Phase Separation:

Organic Layer: Contains the solvent and the byproduct (4-isopropylpiperazine). Dispose of

as Halogenated Organic Waste.
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Aqueous Layer: Contains salts (NaCl). Dispose of as Aqueous Basic Waste (or drain

disposal if local regulations permit and amine content is negligible).

Method B: Empty Container Disposal
Use this for "empty" bottles that contained the reagent.

Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g.,

Dichloromethane or Acetone).

Quench Rinsate: Treat the solvent rinses as "Active Waste" and follow Method A.

Deface Label: Cross out the chemical name and write "Triple Rinsed - Empty."

Disposal: Discard the glass bottle in the laboratory glass waste or trash, depending on facility

policy for triple-rinsed containers.

Waste Classification & Regulatory Compliance
When labeling the waste container for pickup, use the following classifications.

Regulatory Body Classification Code/Description

RCRA (US EPA)
Characteristic Hazardous

Waste

D002 (Corrosive), D003

(Reactive - if unquenched)

DOT (Transport) Corrosive Liquid/Solid

UN 3261 (Solid) or UN 3265

(Liquid), Acidic, Organic,

N.O.S.

Segregation Storage Group
Store away from Oxidizers and

Bases until quenched.

Decision Logic & Workflow
The following diagram illustrates the decision process for handling spills and waste streams.
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Identify Waste Type

Is it Pure Reagent or Mixture?

Pure Reagent
(High Reactivity)

Reaction Mixture
(Diluted)

Quenching Protocol
(Slow addition to 10% NaOH/Ice)

Dilute first w/ DCM

Check pH & Phase Split

Organic Phase
(Contains Amine Byproduct)

DISPOSE: Halogenated Organic

Separation

Aqueous Phase
(Salts + Trace Amine)

DISPOSE: Aqueous Basic

Separation

Click to download full resolution via product page

Caption: Operational workflow for the safe quenching and segregation of acyl chloride waste

streams.

Spill Contingency Plan
Minor Spill (< 10 mL/g):

Evacuate the immediate area of personnel.
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Cover the spill with a dry absorbent (Vermiculite or Dry Sand). Do not use paper towels (fire

hazard due to heat of reaction).

Neutralize by sprinkling sodium carbonate (soda ash) or lime over the absorbent.

Collect into a dedicated waste container labeled "Debris from Acyl Chloride Spill."

Major Spill (> 100 mL/g):

Evacuate the lab immediately.

Call EHS/Fire Department. Report a "Corrosive, Water-Reactive Liquid Release."

Ventilation: Ensure fume hoods are running to exhaust HCl vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylpiperazine-1-carbonyl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylpiperazine-1-carbonyl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylpiperazine-1-carbonyl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylpiperazine-1-carbonyl-Chloride
https://chemguideforcie.co.uk/2022section33/learning33p3p4.html
https://www.benchchem.com/product/b1629798/docs#4-isopropylpiperazine-1-carbonyl-chloride-disposal-handling-guide
https://www.benchchem.com/product/b1629798/docs#4-isopropylpiperazine-1-carbonyl-chloride-disposal-handling-guide
https://www.benchchem.com/product/b1629798/docs#4-isopropylpiperazine-1-carbonyl-chloride-disposal-handling-guide
https://www.benchchem.com/product/b1629798/docs#4-isopropylpiperazine-1-carbonyl-chloride-disposal-handling-guide
https://www.benchchem.com/product/b1629798?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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